Cas no 2171926-86-4 (3-(difluoromethyl)phenylmethanesulfonyl fluoride)

• Product Name: 3-(difluoromethyl)phenylmethanesulfonyl fluoride
• CAS No: 2171926-86-4
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• CID: 5894041
• PubChem ID: 165521068
• Update Time: 2025-07-23

3-(difluoromethyl)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)phenylmethanesulfonyl fluoride
• EN300-1450612
• 2171926-86-4
• [3-(difluoromethyl)phenyl]methanesulfonyl fluoride

• Inchi： 1S/C8H7F3O2S/c9-8(10)7-3-1-2-6(4-7)5-14(11,12)13/h1-4,8H,5H2
• InChI Key： SHWBXQKBPDBAMI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(F)F)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 224.01188512g/mol
• Monoisotopic Mass: 224.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-(difluoromethyl)phenylmethanesulfonyl fluoride

Introduction to 3-(difluoromethyl)phenylmethanesulfonyl fluoride (CAS No. 2171926-86-4)

3-(difluoromethyl)phenylmethanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2171926-86-4, is a derivative of phenylmethanesulfonyl fluoride, featuring a difluoromethyl group, which imparts unique chemical properties and reactivity. The presence of this group makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The difluoromethyl group is known for its ability to enhance the metabolic stability and binding affinity of drug candidates. This feature has been extensively explored in medicinal chemistry, where it is often incorporated into small molecule inhibitors and other pharmacophores. The compound's structure allows for facile functionalization, making it a versatile building block for constructing more complex molecules. In recent years, there has been a surge in interest regarding fluorinated compounds due to their favorable pharmacokinetic profiles and improved bioavailability.

In the context of contemporary pharmaceutical research, 3-(difluoromethyl)phenylmethanesulfonyl fluoride has been utilized in the synthesis of several promising drug candidates. For instance, its application in the development of kinase inhibitors has shown considerable promise. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating the difluoromethyl group into kinase inhibitors, researchers aim to improve their selectivity and potency. Several studies have demonstrated that this modification can lead to more effective inhibition of target kinases while minimizing off-target effects.

Moreover, the compound has found utility in the synthesis of protease inhibitors, which are another class of enzymes that play a pivotal role in disease pathogenesis. Proteases are involved in various biological processes, and their overactivity or underactivity can lead to pathological conditions. The introduction of the difluoromethyl group into protease inhibitors has been shown to enhance their binding affinity and resistance to degradation by metabolic enzymes. This has led to the development of more potent and durable therapeutic agents.

The use of 3-(difluoromethyl)phenylmethanesulfonyl fluoride extends beyond kinase and protease inhibition. It has also been employed in the synthesis of antiviral and antibacterial agents. The unique electronic properties of the difluoromethyl group allow for optimal interactions with biological targets, leading to improved efficacy against pathogens. Recent research has highlighted its role in developing novel antiviral drugs that target viral proteases and polymerases, demonstrating its broad applicability in drug discovery.

In addition to its pharmaceutical applications, this compound has been explored in materials science and agrochemical research. The incorporation of fluorine atoms into organic molecules often enhances their stability and resistance to environmental degradation. This property makes 3-(difluoromethyl)phenylmethanesulfonyl fluoride a valuable precursor for developing advanced materials with improved durability and performance.

The synthetic methodologies for preparing 3-(difluoromethyl)phenylmethanesulfonyl fluoride involve well-established organic reactions, such as sulfonylation and fluorination. These reactions are typically performed under controlled conditions to ensure high yield and purity. Advances in synthetic chemistry have enabled the development of more efficient and sustainable routes for producing this compound, aligning with global efforts towards green chemistry principles.

The safety profile of 3-(difluoromethyl)phenylmethanesulfonyl fluoride is another critical aspect that has been thoroughly evaluated. As with any chemical compound used in research and industrial settings, proper handling procedures must be followed to minimize potential hazards. While it is not classified as a hazardous material under standard regulatory guidelines, its reactivity necessitates careful storage and usage protocols.

In conclusion, 3-(difluoromethyl)phenylmethanesulfonyl fluoride (CAS No. 2171926-86-4) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with enhanced metabolic stability and binding affinity. The ongoing research into its applications underscores its importance as a building block for developing novel therapeutic agents and advanced materials.